Cas no 864178-58-5 (BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER)
864178-58-5 structure
Product Name:BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
CAS No:864178-58-5
MF:C12H13F3O3
MW:262.225034475327
CID:3386621
PubChem ID:69806879
Update Time:2025-04-21
BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
- Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate
- CS-0192433
- JUEBMTXOMREIGK-UHFFFAOYSA-N
- 864178-58-5
- MFCD32632063
- SCHEMBL6510102
- 4-ethoxy-3-trifluoromethyl-benzoic acid ethyl ester
- E95476
-
- Inchi: 1S/C12H13F3O3/c1-3-17-10-6-5-8(11(16)18-4-2)7-9(10)12(13,14)15/h5-7H,3-4H2,1-2H3
- InChI Key: JUEBMTXOMREIGK-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(OCC)C(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 262.08167876Da
- Monoisotopic Mass: 262.08167876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263103-1g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate |
864178-58-5 | 98% | 1g |
¥1005.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1263103-5g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate |
864178-58-5 | 98% | 5g |
¥2816.00 | 2024-04-28 | |
| abcr | AB560098-1g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate; . |
864178-58-5 | 1g |
€179.50 | 2025-04-16 | ||
| abcr | AB560098-5g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate; . |
864178-58-5 | 5g |
€510.10 | 2025-04-16 | ||
| abcr | AB560098-10g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate; . |
864178-58-5 | 10g |
€829.10 | 2025-04-16 | ||
| abcr | AB560098-25g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate; . |
864178-58-5 | 25g |
€1576.90 | 2025-04-16 | ||
| Aaron | AR021QJA-1g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate |
864178-58-5 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR021QJA-250mg |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate |
864178-58-5 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Ambeed | A1637430-1g |
Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate |
864178-58-5 | 95% | 1g |
$168.0 | 2025-04-16 |
BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
864178-58-5 (BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER) Related Products
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